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Compound of Interest

Compound Name: 2-Bromo-p-xylene

Cat. No.: B3025503 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-bromo-p-xylene

Introduction
2-bromo-p-xylene (also known as 2-bromo-1,4-dimethylbenzene) is a valuable reagent in

organic synthesis, frequently utilized by researchers and scientists in the development of new

chemical entities. Its handling requires a thorough understanding of its chemical and physical

properties, as well as its potential hazards, to ensure the safety of laboratory personnel and the

integrity of experimental outcomes. This guide provides comprehensive safety and handling

precautions for 2-bromo-p-xylene, tailored for professionals in research and drug

development.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-bromo-p-xylene is presented

below. These properties are essential for its safe handling and storage.
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Property Value Reference

Molecular Formula C₈H₉Br [1][2]

Molecular Weight 185.06 g/mol [1][3]

Appearance
Clear, colorless to slightly

colored liquid
[2]

Boiling Point 199-201 °C (390.2-393.8 °F) [1][3]

Melting Point 9-10 °C (48.2-50 °F) [1][3]

Specific Gravity 1.339 [3]

Refractive Index 1.5495 to 1.5515 (at 20°C) [2]

Hazard Identification and Classification
2-bromo-p-xylene is classified as a hazardous substance. The primary hazards are

summarized in the table below.[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation

Flammable Liquids Category 4 H227: Combustible liquid

The signal word for 2-bromo-p-xylene is Warning.[1]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure to 2-bromo-p-xylene.

The following are recommended first-aid protocols.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1][4]

Get medical attention.[1][4]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1][4] Get medical

attention.[1][4] Remove contaminated clothing

and shoes.[5]

Inhalation
Remove to fresh air.[1][4] If breathing is difficult,

give oxygen.[1][4] Get medical attention.[1][4]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[1] Do NOT induce vomiting.[5]

Call a physician immediately.[6]

Fire-Fighting Measures
2-bromo-p-xylene is a combustible liquid.[1] In the event of a fire, the following measures

should be taken.
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Aspect Protocol

Suitable Extinguishing Media

Water spray, carbon dioxide (CO₂), dry

chemical, or alcohol-resistant foam.[1][4] Water

mist may be used to cool closed containers.[1]

[4]

Specific Hazards

Combustible material.[1] Containers may

explode when heated.[1][4] Vapors may form

explosive mixtures with air.[1]

Hazardous Combustion Products
Carbon monoxide (CO), Carbon dioxide (CO₂),

and Hydrogen halides.[1]

Protective Equipment

As in any fire, wear a self-contained breathing

apparatus (pressure-demand, MSHA/NIOSH

approved or equivalent) and full protective gear.

[1][5]

Accidental Release Measures
In case of a spill, immediate action is required to contain the chemical and prevent exposure.

Aspect Protocol

Personal Precautions

Use personal protective equipment as required.

[1] Ensure adequate ventilation.[1] Remove all

sources of ignition.[1]

Environmental Precautions Should not be released into the environment.[1]

Containment and Cleaning
Soak up with inert absorbent material.[1] Keep

in suitable, closed containers for disposal.[1]

Handling and Storage
Proper handling and storage are essential to minimize the risks associated with 2-bromo-p-
xylene.
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Aspect Protocol

Safe Handling

Wear personal protective equipment/face

protection.[1] Ensure adequate ventilation.[1] Do

not get in eyes, on skin, or on clothing.[1] Avoid

ingestion and inhalation.[1] Keep away from

open flames, hot surfaces, and sources of

ignition.[1] Handle in accordance with good

industrial hygiene and safety practice.[1]

Storage

Keep containers tightly closed in a dry, cool, and

well-ventilated place.[1] Keep away from heat,

sparks, and flame.[1]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for preventing

exposure.

Control Specification

Engineering Controls

Ensure adequate ventilation, especially in

confined areas.[1] Ensure that eyewash stations

and safety showers are close to the workstation

location.[1]

Eye/Face Protection Goggles (European standard - EN 166).[1]

Hand Protection Protective gloves.[1]

Skin and Body Protection Long-sleeved clothing.[1]

Respiratory Protection

No protective equipment is needed under

normal use conditions.[1] For large-scale or

emergency use, a NIOSH/MSHA or European

Standard EN 136 approved respirator may be

necessary.[1]

Experimental and Procedural Diagrams
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The following diagrams illustrate key workflows and relationships for the safe handling of 2-
bromo-p-xylene.

Safe Handling Workflow for 2-bromo-p-xylene
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Caption: Workflow for the safe handling of 2-bromo-p-xylene.
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Hazard Identification and Response
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Caption: Hazard identification and corresponding responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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